1H-Indene-3-ethanol

• CAS RN: 57931-97-2
• Molecular Formula: C11H12O
• Molecular Weight: 160.21 g/mol
• IUPAC Name: 2-(3H-inden-1-yl)ethanol
• InChI: InChI=1S/C11H12O/c12-8-7-10-6-5-9-3-1-2-4-11(9)10/h1-4,6,12H,5,7-8H2
• InChI Key: NFWOMTTZUPDDOK-UHFFFAOYSA-N
• Canonical SMILES: C1C=C(C2=CC=CC=C21)CCO

Description

1H-Indene-3-ethanol is a useful research compound. Its molecular formula is C11H12O and its molecular weight is 160.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension is prepared from 3.4 g (0.09 mol) of lithium aluminium hydride in 200 ml of dry diethyl ether. A solution of 7.7 g (0.044 mol) of 1H-indene-3-acetic acid in 150 ml of diethyl ether is added dropwise, and the mixture is stirred and heated at reflux for 20 h. The mixture is cooled, hydrolysed with approximately 8 ml of 10% aqueous sodium potassium tartrate solution, heated at boiling for 1 h and filtered. The residue is rinsed with diethyl ether, and the filtrate is evaporated under reduced pressure. The residue is purified by distillation. 5.2 g of a product are obtained which is used as it is in the following step.